Cas no 1806026-27-6 (2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806026-27-6
• MF: C₉H₆F₅NO₃
• MW: 271.140860080719
• CID: 4830706
• Update Time: 2025-05-19

2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C9H6F5NO3/c10-3-5-1-4(2-6(16)17)7(8(11)15-5)18-9(12,13)14/h1H,2-3H2,(H,16,17)
• InChI Key： REGDFLWXQROJFF-UHFFFAOYSA-N
• SMILES： FC1=C(C(=CC(CF)=N1)CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 298
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid

Comprehensive Analysis of 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806026-27-6)

The compound 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806026-27-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl and trifluoromethoxy groups, contribute to its reactivity and potential as a building block for advanced chemical synthesis. Researchers are increasingly interested in this compound due to its potential role in developing novel active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced bioavailability and metabolic stability. The presence of multiple fluorine atoms in 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid makes it particularly valuable for designing targeted drug delivery systems and sustainable agrochemicals. This aligns with the growing focus on green chemistry and precision agriculture, where efficiency and environmental impact are critical considerations.

The synthesis of CAS No. 1806026-27-6 involves sophisticated multi-step organic reactions, often requiring catalytic fluorination techniques. Its acetic acid moiety further enhances its versatility, enabling conjugation with other functional groups for tailored applications. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing this compound, ensuring purity and consistency for research purposes.

From a commercial perspective, 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid is gaining traction in the fine chemicals market. Its potential use in bioconjugation and prodrug development has sparked interest among biotech companies. Additionally, its relevance to cancer research and neurodegenerative disease studies has been highlighted in recent scientific literature, making it a subject of frequent queries in academic and industrial databases.

As regulatory frameworks evolve, the importance of high-purity intermediates like this compound continues to grow. Manufacturers are investing in scalable synthesis routes to meet the demands of drug discovery pipelines and agrochemical innovation. The compound’s stability under various pH conditions also makes it suitable for formulation development, addressing key challenges in oral bioavailability and controlled release technologies.

In conclusion, 2-Fluoro-6-(fluoromethyl)-3-(trifluoromethoxy)pyridine-4-acetic acid represents a cutting-edge example of how fluorine chemistry can drive advancements in life sciences. Its intersection with trending topics like personalized medicine and sustainable crop solutions ensures its continued relevance in both academic and industrial research. Future studies may explore its structure-activity relationships (SAR) and toxicological profiles to unlock further applications.